N-(2-methoxyphenyl)-4-((2-methylbenzyl)oxy)-1H-indole-2-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-4-[(2-methylphenyl)methoxy]-1H-indole-2-carboxamide
• InChI: InChI=1S/C24H22N2O3/c1-16-8-3-4-9-17(16)15-29-22-13-7-11-19-18(22)14-21(25-19)24(27)26-20-10-5-6-12-23(20)28-2/h3-14,25H,15H2,1-2H3,(H,26,27)
• InChI Key: ZWAFDAHKPFUMEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1COC2=CC=CC3=C2C=C(N3)C(=O)NC4=CC=CC=C4OC
• Molecular Formula: C24H22N2O3
• Molecular Weight: 386.4 g/mol

Description

N-(2-methoxyphenyl)-4-((2-methylbenzyl)oxy)-1H-indole-2-carboxamide, also known as MEOP or 25E-NBOH, is a synthetic compound belonging to the 2C family of phenethylamines. It is a derivative of the psychedelic drug 2C-E and is known for its potent hallucinogenic effects. MEOP is a relatively new compound, and there is limited research on its chemical properties, synthesis, and potential applications.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The compound has been involved in synthesis studies, such as the creation of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, which are of interest due to their potential biological activities (Hassan, Hafez, & Osman, 2014).

• Structural Investigations : Research on oxamide derivatives, including similar compounds, has focused on their synthesis and structural characteristics using NMR and X-ray diffraction studies (Martínez-Martínez et al., 1998).

• Cyclopalladation Studies : Studies have been conducted on the cyclopalladation of the indole ring in palladium(II) complexes of 2N1O-donor ligands, exploring synthetic, structural, spectroscopic, and kinetic aspects (Shimazaki et al., 2005).

Chemical Reactions and Properties

• Novel Chemical Reactions : Research includes the study of novel reactions, such as the Hofmann rearrangement of aminonaphthyridinones, leading to new heterocyclic systems (Deady & Devine, 2006).

• Intermediate Synthesis : The compound has been used as a key intermediate in the synthesis of other important chemicals, like antiasthmatic agents (Wang Yong-mei, 2007).

• Rh(III)-Catalyzed Couplings : Studies have explored Rh(III)-catalyzed selective couplings involving similar compounds, which are important for diverse product formation (Zheng, Zhang, & Cui, 2014).

Crystal Structure and Molecular Conformation

• X-Ray Analysis : Research on compounds like N-(2-methoxyphenyl)-4-((2-methylbenzyl)oxy)-1H-indole-2-carboxamide includes X-ray analysis to understand their crystal structure and molecular conformation, which is crucial for determining their potential applications in various fields (Banerjee et al., 2002).